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Compound of Interest

Compound Name: tert-Amylamine

Cat. No.: B128125

An In-depth Technical Guide to the Handling and Storage of tert-Amylamine

Introduction

tert-Amylamine (also known as 1,1-Dimethylpropylamine or tert-Pentylamine) is a primary
aliphatic amine used in various chemical syntheses.[1][2] Due to its hazardous properties,
including high flammability, acute toxicity, and corrosivity, strict adherence to safety protocols is
imperative for researchers, scientists, and drug development professionals. This guide provides
a comprehensive overview of the essential precautions for the safe handling, storage, and
disposal of tert-Amylamine, based on current safety data.

Physicochemical and Safety Data

A thorough understanding of the properties of tert-Amylamine is fundamental to its safe
management in a laboratory setting. Key quantitative data are summarized below.

Table 1: Physicochemical Properties of tert-Amylamine
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Property Value Reference(s)
CAS Number 594-39-8 [11[2][3][41[5]
Molecular Formula CsHisN [11[31[5]
Molecular Weight 87.16 g/mol [11[31[5]

Appearance

Colorless to almost colorless

[2]

clear liquid
Boiling Point 77 °C (at 760 mmHg) [1]131[41(6][7]
Density 0.746 g/mL at 25 °C [1]E31[41(6][7]
Flash Point -1 °C (30.2 °F) - closed cup [1]13][4][6][8]

Refractive Index

n20/D 1.3996

[LIE3][4106]07]

Water Solubility

Soluble

[1](6]

pKa

10.85at 19 °C

[1](6]

Hazard Identification and Classification

tert-Amylamine is classified as a hazardous substance requiring careful management. The
signal word for this chemical is "Danger".[3][4][8]

Table 2: GHS Hazard Classification for tert-Amylamine
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Hazard Class GHS Code Description Reference(s)

- Highly flammable
Flammable Liquids H225 e [2][4][8]
liquid and vapor

Acute Toxicity, Oral H301 Toxic if swallowed [31141[8]
) Causes severe skin
Skin
) o H314 burns and eye [21[3][4][8]
Corrosion/Irritation
damage

Harmful in contact

Acute Toxicity, Dermal  H312 ) ) [8][9]
with skin
Acute Toxicity, o
) H332 Harmful if inhaled [819]
Inhalation

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling practices are critical to minimize exposure and prevent accidents. All work with
tert-Amylamine should be conducted in a certified chemical fume hood.[10]

Engineering Controls

o Ventilation: Use only in well-ventilated areas, such as a chemical fume hood, to prevent the
buildup of flammable or toxic vapors.[9][11][12] Ensure that eyewash stations and safety
showers are located close to the workstation.[9]

« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of
ignition.[8][13] Use explosion-proof electrical, ventilating, and lighting equipment.[9]

» Static Discharge: Take precautionary measures against static discharge.[2] Use only non-
sparking tools and ensure containers are properly grounded and bonded during transfer.[2]
[13]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is crucial for personnel safety.[10] The selection of appropriate
PPE should be guided by a thorough risk assessment.

Risk Assessment

Start: Handling tert-Amylamine Potential for Spla T

No No Yes

Requirefl PPE

Baseline PPE:
- Nitrile G (Inner) Add: Add:
- Butyl/Neoprene Gloves (Outer) - Chemical Splash Goggles - NIOSH-approved Respirator
- Flame-Resistant Lab Coat - Face Shield (type ABEK filter)
- Closed-toe Shoes

Adequate Ventilation
(Fume Hood)?

Action ’
Proceed with Work |.

Click to download full resolution via product page

Caption: PPE selection workflow for handling tert-Amylamine.

Table 3: Personal Protective Equipment (PPE) for tert-
Amylamine
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Category Specification Rationale Reference(s)
Chemical splash
goggles meeting
EN166 or OSHA 29 .
Protects against
CFR 1910.133
_ severe eye damage
Eye/Face Protection standards. A face [3]
o ] from splashes of the
shield is required ) )
) corrosive material.
when there is a
significant risk of
splashes.
Double gloving is
recommended. Inner
glove: Nitrile rubber. .
Provides robust
Outer glove: Butyl _ _
_ protection against a
Hand Protection rubber or Neoprene ] ) [B1I4][10][11]
corrosive primary
for extended ]
_ amine.
protection. Change
gloves immediately
upon contamination.
Flame-resistant lab
coat or 100% cotton
lab coat worn over ]
) Protects skin from
personal clothing.
) ] ] ] splashes and contact
Skin/Body Protection Chemical-resistant ) ) [10][11][12]
with the corrosive and
apron and sleeves for
N flammable substance.
larger quantities.
Wear closed-toe
shoes and long pants.
Respiratory Protection  All work should be Prevents inhalation of [3][10][11]

conducted in a
chemical fume hood.
If engineering controls
are insufficient, use a
NIOSH-approved

respirator with a

harmful vapors.
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suitable filter (e.g.,
type ABEK EN14387).

Storage and Incompatibility

Proper storage is essential to maintain chemical stability and prevent hazardous reactions.

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[2][8]

o Keep containers tightly closed when not in use.[2][8][13]

» Store in a designated flammables area, away from heat and sources of ignition.[1][6][9][13]

o Store locked up.[2][8]

» Do not store flammable liquids in unapproved, standard refrigerators or freezers.[12]

Incompatible Materials

» Avoid contact with strong acids and oxidizing agents.[14]

o Keep away from copper, aluminum, and their alloys.[14]

tert-Amylamine
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Caption: Chemical storage protocol for tert-Amylamine.

Emergency Procedures

Establish clear protocols for spills, fires, and exposure incidents.

Spill Response

In the event of a spill, immediate and appropriate action is required to prevent escalation.
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Evacuate Area &
Alert Others
Don Appropriate PPE
(incl. Respirator)
Remove All
Ignition Sources

Contain Spill with
Inert Absorbent Material
(Sand, Vermiculite)

'

Collect Absorbed Material
using Non-Sparking Tools

l

Place in Sealed, Labeled
Hazardous Waste Container

(Clean Spill Area)

Spill Secured

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a tert-Amylamine spill.
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Protocol: Emergency Spill Response and Cleanup

o Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

» Control Ignition Sources: Remove all sources of ignition from the area.

e Ventilate: Ensure the area is well-ventilated.

o Don PPE: Wear the appropriate PPE as outlined in Table 3, including respiratory protection.

o Containment: Soak up the spill with an inert, non-combustible absorbent material such as
sand, silica gel, or vermiculite.[9]

o Collection: Using spark-proof tools, collect the absorbed material and place it into a suitable,
closed, and labeled container for disposal.

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the waste in accordance with local, regional, and national hazardous
waste regulations.

Fire-Fighting Measures

In case of fire, use appropriate extinguishing media and protective equipment.

Table 4: Fire-Fighting Measures for tert-Amylamine
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Category Information Reference(s)
Carbon dioxide (COz2), dry
Suitable Extinguishing Media chemical powder, or alcohol- [15]

resistant foam.

Unsuitable Extinguishing
Media

Do not use a heavy stream of

water as it may spread the fire.

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (COz2),
Nitrogen oxides (NOXx).

Protective Equipment

Firefighters should wear self-
contained breathing apparatus
(SCBA) and full protective

gear.

First Aid Measures

Immediate medical attention is required for any exposure.[11][15]

Protocol: First Aid Administration for Exposure

The following table outlines the detailed first aid protocols for various exposure routes.

Table 5: First Aid Measures for tert-Amylamine

© 2025 BenchChem. All rights reserved.
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Exposure Route First Aid Protocol Reference(s)

1. Remove the person to fresh
air and keep them at restin a
position comfortable for

) breathing. 2. If breathing is

Inhalation o o [2][9][11][15]

difficult, administer oxygen. If
not breathing, give artificial
respiration. 3. Immediately call

a POISON CENTER or doctor.

1. Immediately take off all
contaminated clothing. 2.
Rinse skin with plenty of

_ water/shower for at least 15

Skin Contact _ _ [2][8][11][15]

minutes. 3. Immediately call a
POISON CENTER or doctor. 4.
Wash contaminated clothing

before reuse.

1. Rinse cautiously with water
for several minutes. 2. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [2][8][11][15]
for at least 15 minutes. 3.
Immediately call a POISON
CENTER or doctor.

1. Rinse mouth with water. 2.
Do NOT induce vomiting. 3.
) Immediately call a POISON
Ingestion _ [2]1(8][11][15]
CENTER or doctor. Ingestion
can cause severe damage and

danger of perforation.

Disposal Considerations

Chemical waste must be handled and disposed of as hazardous waste. Waste generators must
consult local, regional, and national hazardous waste regulations to ensure complete and
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accurate classification and disposal. Dispose of contents and container to an approved waste
disposal plant.[2]

Transport Information

tert-Amylamine is regulated for transport due to its hazardous nature.

ble &: : s § Amvlami

. Proper Subsidiar .
Regulatio UN L Hazard Packing Referenc
Shipping y Hazard
n Number Class Group e(s)
Name Class
AMYLAMI
DOT UN1106 3 8 I
NES
AMYLAMI
IATA UN1106 3 8 Il
NE
AMYLAMI
IMDG/IMO UN1106 NE 3 8 I

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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